Cas no 486-35-1 (Daphnetin)

• Product Name: Daphnetin
• CAS No: 486-35-1
• MF: C₉H₆O₄
• MW: 178.1415
• MDL: MFCD00016977
• CID: 37711
• PubChem ID: 135727001
• Update Time: 2024-03-06

Daphnetin Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydroxycoumarin
• 7,8-dihydroxy-2h-1-benzopyran-2-on
• 7,8-dihydroxy-coumari
• DAPHNETIN
• 7,8-DIHYDROXY-2H-1-BENZOPYRAN-2-ONE
• 7,8-DIHYDROXY-CHROMEN-2-ONE
• AKOS 213-37
• 7,8-Diydroxycoumarin
• 7,8-Dihydroxychromen-2-one
• 7,8-Dihydroxy-2H-chromen-2-one
• Daphnetol
• Ruixiangsu
• 7,8-DIHYDROXY-2H-BENZOPYRAN-2-ONE
• 2H-1-Benzopyran-2-one, 7,8-dihydroxy-
• COUMARIN, 7,8-DIHYDROXY-
• XC84571RD2
• 7,8-Dihydroxycoumarin (Daphnetin)
• NSC633563
• AK170408
• SMR001230713
• 1,8-Dihydroxycoumarin
• PubChem13303
• MLS006012039
• MLS002153288
• Daphnetin

• MDL： MFCD00016977
• Inchi： 1S/C9H6O4/c10-6-3-1-5-2-4-7(11)13-9(5)8(6)12/h1-4,10,12H
• InChI Key： ATEFPOUAMCWAQS-UHFFFAOYSA-N
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C(C1=2)O[H])O[H])=O
• BRN： 0009372

Computed Properties

• Exact Mass: 178.02700
• Monoisotopic Mass: 178.02660867 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.14
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White cryst.
• Density: 1.3431 (rough estimate)
• Melting Point: 256°C(dec.)(lit.)
• Boiling Point: 430.4°C at 760 mmHg
• Refractive Index: 1.4500 (estimate)
• PSA: 70.67000
• LogP: 1.20420
• Solubility: Not determined
• Merck: 2817

Daphnetin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 25-36/37/38-20/21
• Safety Instruction： S22-S24/25
• RTECS：GN6382600
• Hazardous Material Identification：
• Risk Phrases：R25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7,8-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7,8-dihydroxycoumarins